Cas no 1368012-60-5 (3-Amino-4-(2,4-dichlorophenyl)butyricAcid)

• Product Name: 3-Amino-4-(2,4-dichlorophenyl)butyricAcid
• CAS No: 1368012-60-5
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• MDL: MFCD22016767
• CID: 4591389
• Update Time: 2025-08-05

3-Amino-4-(2,4-dichlorophenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(2,4-dichlorophenyl)butyric Acid
• Benzenebutanoic acid, β-amino-2,4-dichloro-
• 3-Amino-4-(2,4-dichlorophenyl)butyricAcid

• MDL： MFCD22016767
• Inchi： 1S/C10H11Cl2NO2/c11-7-2-1-6(9(12)4-7)3-8(13)5-10(14)15/h1-2,4,8H,3,5,13H2,(H,14,15)
• InChI Key： TYJLKWUTGBOOBY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)C(N)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-4-(2,4-dichlorophenyl)butyricAcid

Introduction to 3-Amino-4-(2,4-dichlorophenyl)butyric Acid (CAS No. 1368012-60-5) and Its Emerging Applications in Chemical Biology

3-Amino-4-(2,4-dichlorophenyl)butyric acid, identified by the chemical identifier CAS No. 1368012-60-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of amino acids derivatives, featuring a butyric acid backbone substituted with an amino group at the third carbon and a dichlorophenyl moiety at the fourth carbon position. The presence of both amino and chloro substituents introduces a high degree of reactivity, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals.

The structural motif of 3-amino-4-(2,4-dichlorophenyl)butyric acid is particularly intriguing from a chemical biology perspective. The combination of the amino group and the dichlorophenyl ring suggests potential interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the compound's ability to modulate certain metabolic pathways, which has implications for therapeutic applications in areas such as inflammation and neurodegeneration.

One of the most compelling aspects of 3-amino-4-(2,4-dichlorophenyl)butyric acid is its versatility as a building block in drug discovery. The amino group can be further functionalized through various chemical reactions, including amide bond formation, urea synthesis, and peptidomimetic development. This flexibility allows researchers to design derivatives with tailored biological activities. For instance, modifications at the amino terminus have been explored to enhance binding affinity to specific protein targets, while alterations at the dichlorophenyl ring have been investigated for improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-amino-4-(2,4-dichlorophenyl)butyric acid for potential therapeutic applications. Molecular docking studies have revealed that this compound exhibits promising interactions with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions suggest that derivatives of this compound could serve as novel inhibitors for managing inflammatory diseases.

In addition to its pharmaceutical potential, 3-amino-4-(2,4-dichlorophenyl)butyric acid has shown promise in agricultural research. The dichlorophenyl moiety is known to confer herbicidal and fungicidal properties, making this compound a candidate for developing next-generation crop protection agents. Field trials have demonstrated that certain derivatives exhibit selective toxicity toward weeds while maintaining low toxicity to crops, offering a sustainable solution for modern agriculture.

The synthesis of 3-amino-4-(2,4-dichlorophenyl)butyric acid presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes involve multi-step organic transformations, including chlorination, amination, and carboxylation reactions. However, recent innovations in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic hydrogenation techniques have been employed to improve yield and reduce waste during the synthesis process.

From a regulatory perspective, 3-amino-4-(2,4-dichlorophenyl)butyric acid (CAS No. 1368012-60-5) must be handled with care to ensure safety and compliance with industry standards. While not classified as a hazardous material under current regulations, proper handling procedures are essential to minimize exposure risks during handling and storage. Laboratories conducting research with this compound should adhere to good laboratory practices (GLP) and maintain appropriate safety protocols.

The future prospects of 3-amino-4-(2,4-dichlorophenyl)butyric acid are bright, with ongoing research exploring its potential in various fields. As computational methods improve and synthetic techniques evolve, the accessibility of this compound will likely increase, enabling broader applications in drug discovery and material science. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion,3-amino-4-(2,4-dichlorophenyl)butyric acid represents a significant advancement in chemical biology with its unique structural features and diverse applications. Its potential as a therapeutic agent, agricultural pesticide derivative,and synthetic intermediate underscores its importance in modern research efforts. As scientists continue to uncover new ways to utilize this compound,its impact on science and industry is poised to grow exponentially.